Cas no 2137635-09-5 (1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride
• CAS No: 2137635-09-5
• CID: 4640004
• Update Time: 2025-06-11

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride

Additional information on 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride

Research Briefing on 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride (CAS: 2137635-09-5)

The compound 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride (CAS: 2137635-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of this compound to enhance its binding affinity for specific kinase targets. The study employed molecular docking simulations and in vitro assays to evaluate the compound's inhibitory activity against a panel of kinases, including those implicated in tumor proliferation. The results demonstrated that derivatives of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride exhibited promising selectivity profiles, with IC50 values in the nanomolar range for certain targets.

Further investigations have focused on the compound's pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) investigated the metabolic stability and bioavailability of this scaffold. The findings indicated that the hydrochloride salt form (CAS: 2137635-09-5) improved solubility and oral absorption compared to its free base counterpart, making it a more viable candidate for further drug development.

Beyond oncology applications, emerging research has explored the compound's potential in central nervous system (CNS) disorders. A 2024 paper in ACS Chemical Neuroscience proposed its use as a precursor for GABA receptor modulators, citing its ability to cross the blood-brain barrier in rodent models. This opens new avenues for the development of neuroactive therapeutics leveraging this chemical scaffold.

From a synthetic chemistry perspective, recent advancements in the large-scale production of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride have been reported. A 2023 patent (WO2023187567) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in its industrial-scale preparation. This development is particularly significant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

In conclusion, 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride (CAS: 2137635-09-5) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in drug discovery, with particular emphasis on kinase inhibition and CNS modulation. The recent improvements in its synthetic accessibility further enhance its value as a key intermediate in medicinal chemistry.